Cas no 53517-65-0 (L-Serine Isopropyl Ester)

• Product Name: L-Serine Isopropyl Ester
• CAS No: 53517-65-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 357077
• PubChem ID: 53756354
• Update Time: 2025-05-27

L-Serine Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Serine, 1-methylethyl ester
• L-Serine Isopropyl Ester
• 53517-65-0
• propan-2-yl (2S)-2-amino-3-hydroxypropanoate
• SCHEMBL2494012

• Inchi： 1S/C6H13NO3/c1-4(2)10-6(9)5(7)3-8/h4-5,8H,3,7H2,1-2H3/t5-/m0/s1
• InChI Key： DETDCGYOOXTNBW-YFKPBYRVSA-N
• SMILES： O(C([C@H](CO)N)=O)C(C)C

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.6Ų

L-Serine Isopropyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on L-Serine Isopropyl Ester

L-Serine, 1-Methylethyl Ester: A Comprehensive Overview

L-Serine, 1-methylethyl ester (CAS No. 53517-65-0) is a significant compound in the field of biochemistry and pharmacology. This compound is a derivative of L-serine, an essential amino acid, and its ester form with isopropyl alcohol. The compound has garnered attention due to its potential applications in various industries, including pharmaceuticals, cosmetics, and food additives. Recent studies have highlighted its role in cellular signaling pathways and its potential therapeutic benefits.

L-Serine is a non-essential amino acid that plays a crucial role in various biological processes, such as nucleotide synthesis and cell membrane formation. The 1-methylethyl ester form of L-serine enhances its bioavailability and stability, making it more suitable for industrial applications. Researchers have explored the synthesis methods of this compound, focusing on optimizing reaction conditions to improve yield and purity.

The chemical structure of L-Serine, 1-methylethyl ester consists of a serine backbone with an isopropyl group attached via an ester linkage. This structure influences its physical properties, such as solubility and melting point. Studies have shown that the esterification process significantly affects the compound's stability and reactivity. Understanding these properties is essential for its application in drug delivery systems and cosmetic formulations.

Recent advancements in biotechnology have led to innovative uses of L-Serine, 1-methylethyl ester. For instance, it has been utilized as a precursor in the synthesis of bioactive molecules and as a stabilizer in pharmaceutical formulations. Its ability to enhance the shelf life of products makes it valuable in the cosmetic industry as well.

In the food industry, L-Serine, 1-methylethyl ester has been explored as a flavor enhancer due to its mild sweet taste. This application aligns with the growing demand for natural flavoring agents in food products. Researchers are also investigating its potential as a functional food ingredient with health-promoting properties.

From a therapeutic standpoint, recent studies have examined the role of L-Serine derivatives in treating neurological disorders. The ester form of L-serine has shown promise in modulating neurotransmitter pathways, suggesting its potential as a novel therapeutic agent.

In conclusion, L-Serine, 1-methylethyl ester (CAS No. 53517-65-0) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and biological activity make it a subject of ongoing research. As advancements continue to emerge, this compound holds the potential to revolutionize various fields by offering innovative solutions to existing challenges.